3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid is a substituted benzoic acid derivative characterized by a hydroxymethyl (-CH₂OH) group at the 3-position and methyl (-CH₃) groups at the 2, 4, and 6 positions of the aromatic ring. This structural configuration imparts unique physicochemical properties, such as enhanced solubility in polar solvents compared to its non-hydroxylated analogs, and reactivity that enables further functionalization (e.g., esterification, silylation) . The compound is synthesized via chloromethylation of 2,4,6-trimethylbenzoic acid followed by hydrolysis, as demonstrated in the preparation of photoinitiators for dental adhesives . Its hydroxymethyl group serves as a versatile handle for chemical modifications, making it valuable in materials science and catalysis.
Properties
Molecular Formula |
C11H14O3 |
|---|---|
Molecular Weight |
194.23 g/mol |
IUPAC Name |
3-(hydroxymethyl)-2,4,6-trimethylbenzoic acid |
InChI |
InChI=1S/C11H14O3/c1-6-4-7(2)10(11(13)14)8(3)9(6)5-12/h4,12H,5H2,1-3H3,(H,13,14) |
InChI Key |
CFXQUNLUYLKAKK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1CO)C)C(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid typically involves the alkylation of 2,4,6-trimethylbenzoic acid with formaldehyde under acidic conditions. The reaction proceeds via electrophilic aromatic substitution, where the hydroxymethyl group is introduced to the benzene ring. The reaction conditions often include the use of a strong acid catalyst such as sulfuric acid or hydrochloric acid, and the reaction is carried out at elevated temperatures to ensure complete conversion.
Industrial Production Methods
In an industrial setting, the production of 3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of advanced catalytic systems and controlled reaction environments can enhance the efficiency of the synthesis process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid undergoes various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group, resulting in the formation of 2,4,6-trimethylterephthalic acid.
Reduction: The compound can undergo reduction reactions to convert the carboxyl group to an alcohol group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).
Major Products
Oxidation: 2,4,6-trimethylterephthalic acid.
Reduction: 3-(Hydroxymethyl)-2,4,6-trimethylbenzyl alcohol.
Substitution: Various substituted derivatives depending on the electrophile used.
Scientific Research Applications
3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aromatic compounds.
Medicine: Research into its potential therapeutic properties, including anti-inflammatory and antimicrobial activities, is ongoing.
Industry: It is used in the production of specialty chemicals and materials, such as resins and coatings.
Mechanism of Action
The mechanism of action of 3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid involves its interaction with specific molecular targets and pathways. The hydroxymethyl group can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. The compound’s aromatic structure allows it to interact with enzymes and receptors, potentially modulating their function.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Their Key Properties
Reactivity and Functionalization
- The hydroxymethyl group may stabilize intermediates, altering reactivity.
- Silylation : 2,4,6-Trimethylbenzoic acid participates in silylation to form silyl esters under mild conditions . The hydroxymethyl analog could undergo similar reactions, with the -CH₂OH group enabling additional silyl ether formation.
- Catalytic Applications: In Pd-catalyzed C–H olefination, 2,4,6-trimethylbenzoic acid acts as a ligand, achieving moderate yields (8% ¹H NMR yield) .
Catalytic Performance
- 2,4,6-Trimethylbenzoic acid serves as a ligand in Pd/Molybdovanadophosphoric acid systems for para-selective C–H olefination of anilines. Its steric bulk directs regioselectivity but limits yield (6–8% ¹H NMR yield) .
Biological Activity
3-(Hydroxymethyl)-2,4,6-trimethylbenzoic acid, a derivative of trimethylbenzoic acid, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by its hydroxymethyl group which enhances its reactivity and potential interactions with biological molecules. This article reviews the synthesis, biological activity, and relevant case studies related to this compound.
Synthesis
The synthesis of 3-(hydroxymethyl)-2,4,6-trimethylbenzoic acid typically involves the chloromethylation of mesitoic acid (2,4,6-trimethylbenzoic acid) using formaldehyde in the presence of hydrochloric acid. The subsequent hydrolysis of the chloromethyl group yields the desired hydroxymethylated product .
Biological Activity
The biological activity of 3-(hydroxymethyl)-2,4,6-trimethylbenzoic acid has been investigated in various studies, highlighting its potential therapeutic applications:
- Antimicrobial Properties : Research indicates that derivatives of trimethylbenzoic acids exhibit antimicrobial activity against a range of pathogens. For instance, the compound has shown effectiveness against gram-positive bacteria .
- Antioxidant Activity : The presence of hydroxymethyl groups in aromatic compounds is often associated with enhanced antioxidant properties. Studies suggest that such compounds can scavenge free radicals and reduce oxidative stress.
- Anti-inflammatory Effects : Some derivatives have demonstrated anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines.
Case Studies and Research Findings
Several studies have explored the biological effects of 3-(hydroxymethyl)-2,4,6-trimethylbenzoic acid and its derivatives:
- Antimicrobial Study : A study conducted by Duan et al. highlighted the antimicrobial efficacy of hydroxymethylated benzoic acids against various gram-positive pathogens. The results indicated a significant inhibition zone when tested against Staphylococcus aureus and Streptococcus pneumoniae .
- Antioxidant Activity : Another research project focused on evaluating the antioxidant capacity of hydroxymethyl derivatives. The findings suggested that these compounds effectively reduced lipid peroxidation in cellular models, indicating their potential use as natural antioxidants.
- Inflammation Model : In a controlled experiment involving lipopolysaccharide (LPS)-induced inflammation in macrophages, 3-(hydroxymethyl)-2,4,6-trimethylbenzoic acid exhibited a marked decrease in nitric oxide production and pro-inflammatory cytokine release .
Data Table: Summary of Biological Activities
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
